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Compound of Interest

Compound Name: 3-Ethyl-4-methylheptane

Cat. No.: B12653965

In-Depth Technical Guide: 3-Ethyl-4-
methylheptane

This technical guide provides a comprehensive overview of the chemical properties of 3-Ethyl-
4-methylheptane, with a focus on its molecular formula and weight. This document is intended
for researchers, scientists, and professionals in drug development who require precise
information on this branched alkane.

Core Molecular Attributes

3-Ethyl-4-methylheptane is a saturated hydrocarbon belonging to the alkane family. Its
structure consists of a seven-carbon heptane backbone with an ethyl group attached to the
third carbon and a methyl group on the fourth carbon.

Molecular Formula

The molecular formula for 3-Ethyl-4-methylheptane is CioH22.[1][2][3][4][5] This formula
indicates that each molecule is composed of 10 carbon atoms and 22 hydrogen atoms. The
general formula for alkanes is CnHz2n+2, and in this case, n=10, which is consistent with the
molecular formula.

Molecular Weight
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The molecular weight of 3-Ethyl-4-methylheptane is approximately 142.28 g/mol .[1][2][3][6]
This value is calculated based on the atomic masses of its constituent elements:

e Carbon (C): 10 atoms x 12.011 u=120.11u
e Hydrogen (H): 22 atoms x 1.008 u = 22.176 u

The sum of these masses gives the molar mass of the compound. More precise measurements
from sources like the NIST Chemistry WebBook list the molecular weight as 142.2817 g/mol .

[1]14]

Structural Elucidation and Isomerism

The arrangement of atoms in 3-Ethyl-4-methylheptane is crucial to its chemical and physical
properties. The IUPAC name "3-Ethyl-4-methylheptane"” precisely describes this structure.[7]

Caption: Skeletal structure of 3-Ethyl-4-methylheptane.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Ethyl-4-methylheptane is provided in
the table below. These properties are essential for designing experimental protocols,
particularly in separation sciences and reaction chemistry.

Property Value Source
CAS Number 52896-91-0 [1][2][4]
Density 0.732 g/cm3 [2]
Boiling Point 163.1 - 167 °C [2][5][6]
Melting Point -53.99 °C [2][8]
Flash Point 86.4 °C [2]
Refractive Index 1.4184 [2][8]
Vapor Pressure 2.74 mmHg at 25°C [2]
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Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS) Analysis

The following protocol outlines a standardized method for the identification and quantification of
3-Ethyl-4-methylheptane in a volatile organic compound (VOC) mixture. The choice of GC-
MS is predicated on its ability to separate complex mixtures and provide definitive mass
spectra for component identification.

Sample Preparation

» Standard Preparation: Prepare a stock solution of 1000 ppm 3-Ethyl-4-methylheptane in
methanol. Create a series of calibration standards by serial dilution in methanol.

o Sample Extraction: For environmental or biological samples, utilize solid-phase
microextraction (SPME) for headspace analysis to selectively extract volatile and semi-
volatile compounds.

GC-MS Instrumentation and Conditions
e Gas Chromatograph: Agilent 8890 GC System (or equivalent)

o Mass Spectrometer: Agilent 5977B MSD (or equivalent)
e Column: HP-5ms (30 m x 0.25 mm, 0.25 pm film thickness)
e Inlet Temperature: 250°C
e Oven Program:
o Initial temperature: 40°C, hold for 2 minutes
o Ramp: 10°C/min to 280°C
o Hold: 5 minutes at 280°C
o Carrier Gas: Helium at a constant flow of 1.0 mL/min

e lon Source Temperature: 230°C
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e Quadrupole Temperature: 150°C

e Mass Range: 40-450 m/z

Data Analysis

« |dentification: The retention time of the peak corresponding to 3-Ethyl-4-methylheptane in
the sample chromatogram should match that of the standard. The mass spectrum of the
sample peak should be compared with the NIST library spectrum for 3-Ethyl-4-
methylheptane for confirmation.

o Quantification: Generate a calibration curve from the peak areas of the prepared standards.
The concentration of 3-Ethyl-4-methylheptane in the unknown sample can be determined
from this curve.

Extract Sample (SPME)
Prepare Standard

GC-MS Analysis
- Inject Sample H GC Separation H MS Detection Identify by Retention Time & Mass Spectrum Quantify using Calibration Curve

Click to download full resolution via product page

Caption: Workflow for GC-MS analysis of 3-Ethyl-4-methylheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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